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Compound of Interest

Compound Name: MI-773

Cat. No.: B15573625 Get Quote

For Immediate Reference: Key Safety and Logistical Information

MI-773 is a potent small-molecule inhibitor of the MDM2-p53 protein-protein interaction,

demonstrating significant anti-tumor activity. While a Safety Data Sheet (SDS) from one

supplier indicates it is not a hazardous substance, it is crucial for laboratory personnel to

handle this compound with the appropriate precautions due to its biological activity and the

presence of halogenated functional groups. This guide provides essential safety protocols,

operational procedures, and disposal plans to ensure the safe and effective use of MI-773 in a

research environment.

Personal Protective Equipment (PPE) and
Engineering Controls
Proper personal protective equipment and engineering controls are the first line of defense

when handling MI-773. Adherence to these guidelines is mandatory to minimize exposure and

ensure a safe laboratory environment.

Recommended Personal Protective Equipment:
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PPE Category Specification Purpose

Eye Protection
Tightly fitting safety goggles or

a face shield (minimum 8-inch)

Protects against splashes and

airborne particles.

Hand Protection
Chemically resistant gloves

(e.g., nitrile)

Prevents skin contact. Gloves

must be inspected before use

and changed immediately if

contaminated.

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be required if dust or

aerosols are generated.

Minimizes inhalation of the

compound.

Engineering Controls:

Control Type Specification Purpose

Ventilation

Work in a chemical fume hood

or an area with appropriate

exhaust ventilation.

Controls airborne exposure to

the compound.

Eye Wash Station Readily accessible
For immediate flushing in case

of eye contact.

Safety Shower Readily accessible

For immediate

decontamination in case of

large-scale skin contact.

Chemical and Physical Properties
A summary of the key quantitative data for MI-773 is provided below for easy reference.
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Property Value

Molecular Formula C₂₉H₃₄Cl₂FN₃O₃

Molecular Weight 562.50 g/mol

CAS Number 1303607-07-9

Binding Affinity (MDM2) Kd = 8.2 nM, Ki = 0.88 nM[1][2]

Solubility (in vitro) ≥ 53 mg/mL in DMSO[3]

Storage of Stock Solutions
-20°C for up to 1 month, or -80°C for up to 6

months (stored under nitrogen)[1]

Operational Plans: Handling and Storage
Strict adherence to the following procedures is essential for the safe handling and storage of

MI-773.

General Handling
Avoid Contact: Prevent contact with skin, eyes, and clothing.[4]

Avoid Inhalation: Do not breathe dust, vapor, mist, or gas.[4]

Hygiene: Wash hands thoroughly before breaks and immediately after handling the product.

[4] Contaminated clothing should be changed immediately.[4]

Storage
Container: Keep the container tightly closed in a dry and well-ventilated place.

Conditions: Store at -20°C under desiccating conditions.[2] For long-term storage, refer to

the stock solution stability data.

Emergency Procedures and First Aid
In the event of an exposure or spill, immediate and appropriate action is critical.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Skin Contact

Get medical aid. Flush skin with plenty of soap

and water for at least 15 minutes while removing

contaminated clothing and shoes.

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.

Ingestion

If swallowed, wash out mouth with water

provided person is conscious. Call a physician.

Do NOT induce vomiting.

Disposal Plan
All waste containing MI-773 must be treated as hazardous chemical waste and disposed of

according to institutional and local environmental regulations.

Waste Collection: Collect all MI-773 waste, including empty containers, contaminated lab

supplies (e.g., pipette tips, gloves), and unused solutions, in a designated and clearly labeled

hazardous waste container.

Container Labeling: The waste container must be labeled with the words "Hazardous Waste"

and the full chemical name "MI-773".

Segregation: Do not mix MI-773 waste with other incompatible waste streams.

Disposal Request: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of the hazardous waste. Do not dispose of

MI-773 down the drain or in the regular trash.
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Experimental Protocols
MI-773 is a potent inhibitor of the MDM2-p53 interaction, leading to the activation of the p53

tumor suppressor pathway and subsequent cell cycle arrest and apoptosis in cancer cells with

wild-type p53.[5][6]

In Vitro Cell Viability Assay
This protocol outlines a general procedure for assessing the effect of MI-773 on the viability of

cancer cell lines.

Cell Seeding: Plate cells in a 96-well plate at a density of 1 x 10³ to 3 x 10³ cells per well and

allow them to adhere overnight.[7]

Compound Preparation: Prepare a stock solution of MI-773 in DMSO.[3] Further dilute the

stock solution in cell culture medium to achieve the desired final concentrations (e.g., 0 to 40

µM).[7]

Cell Treatment: Remove the existing medium from the cells and add the medium containing

the various concentrations of MI-773.

Incubation: Incubate the cells for a specified period (e.g., 24 to 96 hours).[7]

Viability Assessment: Measure cell viability using a suitable method, such as the

Sulforhodamine B (SRB) or WST-1 assay.[7]

Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) from the dose-

response curve.

Western Blot Analysis for p53 Pathway Activation
This protocol is designed to detect the activation of the p53 pathway in response to MI-773
treatment.

Cell Treatment: Treat cells with MI-773 at various concentrations for a specified time.

Cell Lysis: Lyse the cells in a suitable buffer to extract total protein.
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Protein Quantification: Determine the protein concentration of each lysate using a standard

method (e.g., BCA assay).

SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel

electrophoresis (SDS-PAGE).

Protein Transfer: Transfer the separated proteins to a polyvinylidene difluoride (PVDF)

membrane.

Immunoblotting: Probe the membrane with primary antibodies against p53, MDM2, and p21.

A loading control, such as β-actin or GAPDH, should also be probed.

Detection: Use an appropriate horseradish peroxidase (HRP)-conjugated secondary

antibody and a chemiluminescent substrate to visualize the protein bands.

Visualizations
The following diagrams illustrate the mechanism of action of MI-773 and a typical experimental

workflow.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15573625?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhibition

MDM2

p53

binds and
targets for degradation

Proteasomal
Degradation

p53 Target Genes
(e.g., p21)

activates transcription

MI-773

inhibits binding

Cell Cycle Arrest Apoptosis

Click to download full resolution via product page

Caption: Mechanism of action of MI-773.
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Caption: A typical in vitro experimental workflow for MI-773.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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